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Compound of Interest

Compound Name: HSP70/SIRT2-IN-1
Cat. No.: B15583972
Get Quote
\ J

Disclaimer: As a specific Safety Data Sheet (SDS) for HSP70/SIRT2-IN-1 is not publicly
available, this document provides procedural guidance based on established best practices for
the handling and disposal of novel, uncharacterized small molecule inhibitors.[1][2] All
procedures must be conducted in accordance with your institution's Environmental Health and
Safety (EHS) department guidelines.[1][3] Treat HSP70/SIRT2-IN-1 as a potentially hazardous
chemical of unknown toxicity.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of the dual inhibitor, HSP70/SIRT2-IN-1.

Chemical and Physical Properties

A summary of the known quantitative data for HSP70/SIRT2-IN-1 is provided below. Due to the
lack of a comprehensive SDS, properties like boiling point and melting point are not available.
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Property Value Source
Molecular Formula C1sH17CIN2S2 MedchemExpress
Molecular Weight 360.92 g/mol MedchemExpress
Physical State Solid (Assumed) General Practice
Solubility Soluble in DMSO General Practice

Immediate Safety and Handling Precautions

Before working with HSP70/SIRT2-IN-1, ensure all necessary safety measures are in place.
o Personal Protective Equipment (PPE): A standard set of PPE is mandatory. This includes:
o Safety goggles or a face shield.
o A properly fitted lab coat.
o Chemical-resistant gloves (e.g., nitrile).[3]

« Ventilation: All handling of HSP70/SIRT2-IN-1, including weighing and solution preparation,
must be performed inside a certified chemical fume hood to minimize inhalation exposure.[3]

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4] The container must be clearly labeled.

o Spill Response: In the event of a spill, immediately evacuate the area and notify your
supervisor and institutional EHS department. Follow the specific spill cleanup protocol
outlined below.[1]

Step-by-Step Disposal Protocol

The proper segregation and disposal of chemical waste is critical for laboratory safety and
environmental compliance. Under no circumstances should HSP70/SIRT2-IN-1 or its
contaminated materials be disposed of in standard trash or down the sanitary sewer.[1][5]

Waste Segregation
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Proper segregation prevents dangerous chemical reactions and reduces disposal costs.[5][6]

o Solid Waste: All disposable materials contaminated with HSP70/SIRT2-IN-1 must be
collected in a designated hazardous solid waste container. This includes:

Gloves

o

[¢]

Pipette tips

o

Weighing paper

[e]

Contaminated bench paper

Tubes and vials

o

e Liquid Waste: All solutions containing HSP70/SIRT2-IN-1 must be collected in a designated
hazardous liquid waste container. Because this compound contains chlorine, it must be
disposed of in a halogenated organic waste stream.[5][6] This includes:

o Unused stock solutions
o Experimental solutions

o The first rinse from any "empty" container.[7]

Waste Container Management

o Labeling: All waste containers must be clearly and accurately labeled with:

The full chemical name: "HSP70/SIRT2-IN-1"

[e]

The words "Hazardous Waste"

o

[¢]

The primary hazard(s) (e.g., "Toxic," "Irritant")

[e]

The accumulation start date.[1]

» Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the lab. Containers must be kept sealed except when adding waste and should be stored in
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secondary containment.[1]

Disposal of Empty Containers

o Triple Rinsing: To be considered non-hazardous, an empty container must be triple-rinsed.[7]
o Rinse the container with a small amount of a suitable solvent (e.g., ethanol or acetone).
o Collect this first rinsate and dispose of it as hazardous liquid waste.[7]

o Repeat the rinse two more times. Subsequent rinsates may be permissible for drain
disposal depending on institutional policy, but it is best practice to collect them as
hazardous waste.

» Final Disposal: Once triple-rinsed and air-dried, deface or remove the original label and
dispose of the container in the appropriate recycling or general waste stream as per your
facility's guidelines.

Arranging for Final Disposal

Contact your institution's EHS department to schedule a pickup for all hazardous waste
containers. Do not transport hazardous waste outside of your laboratory.[5]

Caption: Workflow for the proper segregation and disposal of HSP70/SIRT2-IN-1 waste.

Experimental Protocol: Small Spill Cleanup

This protocol is for small spills (less than 100 mL of a low concentration solution) that can be
safely managed by laboratory personnel. For larger spills, evacuate the area and contact your
EHS department immediately.

Materials:
o Full PPE (safety goggles, lab coat, two pairs of chemical-resistant gloves)
e Chemical spill kit with absorbent pads or powder

« Forceps or tongs
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e Hazardous solid waste container with a sealable bag

e 70% ethanol or other appropriate decontaminating solution
Procedure:

o Alert Personnel: Immediately alert others in the laboratory of the spill.

» Contain the Spill: Cover the spill with absorbent pads or powder from the spill kit, working
from the outside in.

» Wait for Absorption: Allow the absorbent material to fully soak up the liquid.

o Collect Waste: Carefully collect all contaminated absorbent materials using forceps or tongs.
Place them into a designated sealable bag within the hazardous solid waste container.

o Decontaminate: Clean the spill area with 70% ethanol or another suitable disinfectant,
starting from the perimeter and working inwards. Collect all cleaning materials (e.g., paper
towels) as hazardous solid waste.

o Dispose of PPE: Remove and dispose of contaminated gloves and any other PPE in the
hazardous solid waste container.

e Wash Hands: Wash hands thoroughly with soap and water.

» Report: Report the incident to your laboratory supervisor and fill out any required institutional
documentation.

Background: HSP70 and SIRT2 Signaling

HSP70 (Heat Shock Protein 70) and SIRT2 (Sirtuin 2) are key proteins in cellular stress
response and proteostasis. SIRT2, a deacetylase, can directly interact with and deacetylate
HSC70 (a member of the HSP70 family), particularly under conditions of nutrient stress.[8] This
deacetylation enhances the ability of HSC70 to bind to its target proteins, thereby promoting
chaperone-mediated autophagy, a process critical for clearing damaged proteins.[8] Inhibitors
like HSP70/SIRT2-IN-1 are designed to interfere with these pathways, which are often
exploited by cancer cells to survive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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